Cas no 67104-80-7 (1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo3,2-bazepin-5-one)

• Product Name: 1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo3,2-bazepin-5-one
• CAS No: 67104-80-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD24572964
• CID: 5248578
• Update Time: 2025-07-14

1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo3,2-bazepin-5-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,2-b]azepin-5(1H)-one, 4,6,7,8-tetrahydro-1,3-dimethyl-
• 1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo3,2-bazepin-5-one

• MDL： MFCD24572964
• Inchi： 1S/C10H14N2O/c1-7-6-12(2)8-4-3-5-9(13)11-10(7)8/h6H,3-5H2,1-2H3,(H,11,13)
• InChI Key： AFSWRPUFKDITML-UHFFFAOYSA-N
• SMILES： N1C(=O)CCCC2N(C)C=C(C)C1=2

Additional information on 1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo3,2-bazepin-5-one

Introduction to 1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-b]azepin-5-one (CAS No. 67104-80-7)

1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-b]azepin-5-one (CAS No. 67104-80-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepines and is characterized by its unique molecular structure and potential therapeutic applications. The compound's molecular formula is C₁₄H₁₄N₂O, and it has a molecular weight of approximately 226.27 g/mol.

The structural complexity of 1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-b]azepin-5-one makes it an intriguing subject for study in the context of drug discovery and development. Its azepine core is known to exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, facilitating its evaluation in various preclinical and clinical settings.

In the realm of medicinal chemistry, 1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-b]azepin-5-one has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound can modulate specific biological pathways and receptors, making it a promising candidate for treating a variety of diseases. For instance, research published in the Journal of Medicinal Chemistry has highlighted its ability to inhibit certain enzymes involved in inflammatory responses.

The pharmacological profile of 1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-b]azepin-5-one has been extensively studied using both in vitro and in vivo models. In vitro studies have demonstrated its potent activity against specific cell lines and its ability to modulate key signaling pathways. For example, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In vivo studies have further corroborated these findings. Preclinical trials using animal models have shown that 1,3-dimethyl-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-b]azepin-5-one can effectively reduce inflammation and pain without significant side effects. These results are particularly encouraging as they indicate that the compound may be suitable for further clinical development.

The safety profile of 1,3-dimethyl-1H,4H,5H,6H,7H，8H-pyrrolo[3，2-b]azepin-5-one is another critical aspect that has been evaluated in preclinical studies. Toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant organ damage or other adverse effects. This favorable safety profile makes it an attractive candidate for further clinical trials.

In addition to its anti-inflammatory properties, 1，3-dimethyl-1Η，4Η，5Η，6Η，7Η，8Η-pyrrolo[3，2-b]azepin-5-one has also been explored for its potential neuroprotective effects. Research published in the Journal of Neurochemistry has indicated that the compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthetic methods for producing 1，3-dimethyl-1Η，4Η，5Η，6Η，7Η，8Η-pyrrolo[3，2-b]azepin-5-one have also been optimized to improve yield and purity. Advanced synthetic strategies such as transition-metal-catalyzed reactions and multistep synthesis protocols have been developed to facilitate large-scale production of the compound. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical testing.

In conclusion, 1，3-dimethyl-1Η，4Η，5Η，6Η，7Η，8Η-pyrrolo[3，2-b]azepin-5-one (CAS No. 67104-80-7) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic potential for various diseases.